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Compound of Interest

Benzoic acid, 4-[2-(2-
Compound Name:
propenyloxy)ethoxy]-

cat. No.: B1357398

This document provides a comprehensive overview of 4-Chlorobutyryl chloride, targeting
researchers, scientists, and professionals in drug development. It covers the compound's
chemical and physical properties, structural information, and available experimental data.

Chemical and Physical Properties

4-Chlorobutyryl chloride is a colorless to pale yellow liquid with a pungent odor.[1] Itis a
reactive compound, soluble in organic solvents but insoluble in water.[1] Below is a summary of
its key quantitative properties.

Property Value Source
Molecular Formula C4H6CI20 [11[2]
IUPAC Name 4-chlorobutanoyl chloride [2]

CAS Number 4635-59-0 [1][2][3]

- _ 72-80 °C @ 12 Torr[4][5] 173-
Boiling Point _ [31[4][5]
174 °C (Iit)[3]

Density 12799 glem® @020 C HS) [3]14][5]
1.26 g/mL at 25 °C (lit.)[3]

Refractive Index (n20/D) 1.461 (lit.) [3]
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Chemical Structure and Identifiers

The structure of 4-Chlorobutyryl chloride features a butyryl group with a chlorine atom attached
to the fourth carbon and a chloride attached to the carbonyl carbon.

Identifier Type Identifier
Canonical SMILES O=C(Cl)CCCCI[4][5]
inChi INChl=1S/C4H6CI20/c5-3-1-2-4(6)7/h1-3H2[4]
n
[5]
InChiKey CDIIZULDSLKBKV-UHFFFAOQYSA-N[4][5]
Butanoyl chloride, 4-chloro-; Butyryl chloride, 4-
Synonyms chloro-; 4-Chlorobutanoyl chloride; y-

Chlorobutyryl chloride[4][5]

Experimental Protocols

Synthesis of 4-Chlorobutyryl chloride from y-Butyrolactone

A documented synthesis method involves the reaction of y-Butyrolactone with thionyl chloride
in the presence of a catalyst.[3]

Materials:

» y-Butyrolactone

e Thionyl chloride

e Anhydrous zinc chloride

Procedure:

» To a stirred solution of thionyl chloride and anhydrous zinc chloride, add y-Butyrolactone.

¢ Heat the reaction mixture at 55 °C with continuous stirring for 12 hours.
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» After the reaction is complete, purify the product by fractional distillation under reduced
pressure (15-30 mmHg).

o Collect the fraction with a boiling point in the range of 110-125 °C to obtain 4-chlorobutanoyl
chloride.[3]
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Synthesis workflow for 4-Chlorobutyryl chloride.

Biological Activity and Applications

4-Chlorobutyryl chloride is primarily utilized as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[3] It has been used in the preparation of mitosene and
mitosane analogs of Mitomycin C, which is an antitumor antibiotic.[3]

Information regarding specific signaling pathways directly modulated by 4-Chlorobutyryl
chloride is not readily available in the public domain. Its primary role appears to be that of a
reactive building block in organic synthesis.

Safety Information
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This compound is corrosive and can cause severe burns to the skin, eyes, and respiratory
system.[1] It is also moisture-sensitive and should be stored under an inert atmosphere, such
as Argon.[1]

Primary Hazards

Corrosive Moisture Sensitive

Skin, Eyes, Respiratory System Reacts with Water

Handling Precautions

Personal Protective Equipment Storage

Gloves, Goggles, Respirator Store under Argon
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Key safety considerations for 4-Chlorobutyryl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1357398#cas-number-207998-59-0-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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